Cas no 1596742-90-3 (2-Methyl-4-(1-methyl-1H-pyrazol-4-yl)piperidine)

• Product Name: 2-Methyl-4-(1-methyl-1H-pyrazol-4-yl)piperidine
• CAS No: 1596742-90-3
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 5708767
• PubChem ID: 116171567
• Update Time: 2025-08-04

2-Methyl-4-(1-methyl-1H-pyrazol-4-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• EN300-1476802
• 1596742-90-3
• 2-Methyl-4-(1-methyl-1H-pyrazol-4-yl)piperidine

• Inchi： 1S/C10H17N3/c1-8-5-9(3-4-11-8)10-6-12-13(2)7-10/h6-9,11H,3-5H2,1-2H3
• InChI Key： BKPGKPNGTSKSPG-UHFFFAOYSA-N
• SMILES： N1CCC(C2C=NN(C)C=2)CC1C

Computed Properties

• Exact Mass: 179.142247555g/mol
• Monoisotopic Mass: 179.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.8Ų

Additional information on 2-Methyl-4-(1-methyl-1H-pyrazol-4-yl)piperidine

Introduction to 2-Methyl-4-(1-methyl-1H-pyrazol-4-yl)piperidine (CAS No. 1596742-90-3) and Its Emerging Applications in Chemical Biology

The compound 2-Methyl-4-(1-methyl-1H-pyrazol-4-yl)piperidine (CAS No. 1596742-90-3) represents a fascinating molecular scaffold that has garnered significant attention in the field of chemical biology and drug discovery. Its unique structural features, combining a piperidine ring with a methyl-substituted pyrazole moiety, endow it with potential biological activities that are being actively explored. This introduction delves into the compound's chemical properties, its relevance in contemporary research, and its promising applications in medicinal chemistry.

From a structural perspective, 2-Methyl-4-(1-methyl-1H-pyrazol-4-yl)piperidine is characterized by a six-membered piperidine ring substituted at the 2-position with a methyl group, while the 4-position of the piperidine ring is linked to a 1-methyl-substituted pyrazole ring. This arrangement creates a rigid framework that can interact favorably with biological targets, making it an attractive candidate for further investigation. The presence of both nitrogen atoms in the pyrazole and piperidine rings suggests potential for hydrogen bonding interactions, which are crucial for binding affinity in drug design.

Recent advancements in computational chemistry have enabled the rapid screening of such heterocyclic compounds for their pharmacological potential. Studies have shown that the methyl-substituted pyrazole moiety can modulate enzyme activity and receptor binding, making it a valuable component in the development of small-molecule drugs. Specifically, derivatives of this scaffold have been investigated for their role in inhibiting kinases and other enzymes involved in cancer pathways. The piperidine core, known for its stability and bioavailability, further enhances the compound's suitability as a drug candidate.

In particular, research has highlighted the compound's interaction with protein targets such as Janus kinases (JAKs) and tyrosine kinases. These kinases play critical roles in signal transduction pathways that regulate cell growth, differentiation, and inflammation. By designing molecules like 2-Methyl-4-(1-methyl-1H-pyrazol-4-yl)piperidine, researchers aim to develop selective inhibitors that can modulate these pathways without off-target effects. Preliminary studies suggest that this compound exhibits promising binding affinity to certain kinase domains, warranting further exploration.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of novel bioactive compounds. Predictive models have been trained on large datasets of kinase inhibitors to identify structural motifs that enhance binding affinity. The pyrazol-piperidine scaffold identified in 2-Methyl-4-(1-methyl-1H-pyrazol-4-yl)piperidine consistently emerges as a privileged structure in these models, indicating its potential as a drug development candidate.

Moreover, the compound's solubility and metabolic stability make it an excellent candidate for further pharmacokinetic studies. These properties are critical for determining whether a lead compound can progress to clinical trials. Initial pharmacokinetic assessments have shown encouraging results, suggesting that 2-Methyl-4-(1-methyl-1H-pyrazol-4-yl)piperidine could be orally bioavailable and exhibit reasonable tissue distribution.

Another exciting avenue of research involves the exploration of this compound's role in central nervous system (CNS) disorders. The piperidine ring is known to be well-tolerated by the central nervous system and has been widely used in antipsychotic and antidepressant drugs. The addition of a methyl-substituted pyrazole moiety may further enhance CNS penetration while maintaining selectivity for specific neural targets. This opens up possibilities for treating neurological conditions such as Alzheimer's disease, Parkinson's disease, and epilepsy.

Recent publications have also begun to explore the compound's potential in anti-inflammatory applications. Inflammatory pathways are implicated in numerous diseases beyond cancer, including autoimmune disorders and cardiovascular diseases. By targeting key inflammatory mediators with molecules like 2-Methyl-4-(1-methyl-1H-pyrazol-4-yl)piperidine, researchers hope to develop novel therapeutics that can modulate inflammation more effectively than existing treatments.

The synthesis of this compound presents an interesting challenge due to its complex heterocyclic structure. However, advances in synthetic methodologies have made it more feasible to produce such molecules on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the key bonds between the piperidine and pyrazole moieties efficiently. These synthetic strategies not only improve yield but also allow for facile functionalization at multiple positions within the molecule.

In conclusion,2-Methyl-4-(1-methyl-1H-pyrazol-4-y)piperidine (CAS No. 1596742-90-3) represents a structurally intriguing molecule with significant potential in chemical biology and drug discovery. Its unique combination of pharmacophoric elements makes it an attractive candidate for further exploration in oncology, neurology, and anti-inflammatory therapies. As research continues to uncover new biological functions and synthetic strategies are refined to improve accessibility,this compound is poised to play an important role in future therapeutic developments.